Cas no 5097-75-6 (2-thia-1,9-diazatricyclo9.4.0.0,pentadeca-3(8),4,6-triene-2,2,10-trione)

• Product Name: 2-thia-1,9-diazatricyclo9.4.0.0,pentadeca-3(8),4,6-triene-2,2,10-trione
• CAS No: 5097-75-6
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5271083
• Update Time: 2025-10-19

2-thia-1,9-diazatricyclo9.4.0.0,pentadeca-3(8),4,6-triene-2,2,10-trione Chemical and Physical Properties

Names and Identifiers

• 1,3,4,12a-tetrahydro-2H-pyrido[1,2-b][1,2,5]benzothiadiazepin-12(11H)-one 6,6-dioxide
• 2-thia-1,9-diazatricyclo9.4.0.0,pentadeca-3(8),4,6-triene-2,2,10-trione

• Inchi： 1S/C12H14N2O3S/c15-12-10-6-3-4-8-14(10)18(16,17)11-7-2-1-5-9(11)13-12/h1-2,5,7,10H,3-4,6,8H2,(H,13,15)
• InChI Key： NQVHMYQAEVRKMO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2NC(=O)C2CCCCN12

Additional information on 2-thia-1,9-diazatricyclo9.4.0.0,pentadeca-3(8),4,6-triene-2,2,10-trione

Research Brief on 2-Thia-1,9-diazatricyclo[9.4.0.0]pentadeca-3(8),4,6-triene-2,2,10-trione (CAS: 5097-75-6)

This research brief provides an in-depth analysis of the latest advancements in the study of 2-thia-1,9-diazatricyclo[9.4.0.0]pentadeca-3(8),4,6-triene-2,2,10-trione (CAS: 5097-75-6), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique tricyclic structure and potential biological activities have spurred numerous investigations into its synthesis, mechanism of action, and therapeutic applications.

Recent studies have focused on optimizing the synthetic pathways for 5097-75-6, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces byproduct formation and enhances scalability. This advancement is critical for facilitating further pharmacological evaluations and potential industrial production.

In terms of biological activity, preliminary in vitro studies suggest that 2-thia-1,9-diazatricyclo[9.4.0.0]pentadeca-3(8),4,6-triene-2,2,10-trione exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. Researchers are particularly interested in its potential as a modulator of the NF-κB signaling pathway, which could position it as a candidate for treating chronic inflammatory diseases. However, detailed mechanistic studies and in vivo validations are still underway.

Another area of exploration is the compound's potential application in oncology. A recent study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's trione moiety plays a crucial role in its pro-apoptotic activity, though further structure-activity relationship (SAR) studies are needed to confirm this hypothesis.

Despite these promising findings, challenges remain in the development of 5097-75-6 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Current research is leveraging computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic profiles.

In conclusion, 2-thia-1,9-diazatricyclo[9.4.0.0]pentadeca-3(8),4,6-triene-2,2,10-trione represents a compelling area of research with potential applications in inflammation and oncology. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be essential to unlock its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this complex molecule.